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Compound of Interest

Compound Name: NH-bis(PEG2-C2-Boc)

CAS No.: 1964503-36-3

Cat. No.: B609557

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with NH-bis(PEG2-C2-Boc), an alkyl/ether-based

PROTAC linker used in the synthesis of PROTACs.[1] While a specific Safety Data Sheet

(SDS) for NH-bis(PEG2-C2-Boc) is not readily available, data from structurally similar

compounds, such as NH2-PEG2-C2-Boc and Boc-NH-Bis(acid-PEG1-m), indicates that

standard laboratory safety protocols should be strictly followed.[2] For instance, the related

compound NH2-PEG2-C2-Boc is classified as harmful if swallowed (H302).

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure the safe handling of NH-bis(PEG2-C2-Boc), the following personal protective

equipment and engineering controls are recommended. This guidance is based on protocols

for similar chemical structures.[2]
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Protection Type Equipment/Control Specification Purpose

Eye/Face Protection Safety Goggles

ANSI Z87.1-rated or

EN 166 (EU)

compliant

Protects against

chemical splashes

and dust.[2]

Skin Protection
Chemical-resistant

gloves

Nitrile or neoprene,

disposable

Prevents direct skin

contact. Gloves

should be inspected

before use and

disposed of properly

after handling.[2]

Laboratory Coat
Standard, long-

sleeved

Protects skin and

personal clothing from

contamination.[2]

Respiratory Protection

Not generally required

under normal use with

adequate ventilation.

For nuisance dust,

use N95 (US) or P1

(EN 143) dust masks.

[2]

To be used if there is

a risk of generating

and inhaling dust or

aerosols.[2]

Engineering Controls
Fume Hood or

Ventilated Enclosure

Standard laboratory

fume hood

Recommended for all

handling procedures

to minimize inhalation

exposure.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is critical to minimize risks during the handling and use of NH-
bis(PEG2-C2-Boc). The following workflow outlines the key steps from preparation to disposal.
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Workflow for safe handling and disposal of NH-bis(PEG2-C2-Boc).
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First Aid Measures
In the event of exposure, follow these first aid protocols, which are standard for similar

chemical compounds[2]:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[2]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Storage and Disposal Plan
Proper storage and disposal are essential to maintain chemical integrity and ensure

environmental safety.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures for similar compounds are 4°C for short-term and

-20°C for long-term storage in pure form.[3]

Disposal:

Do not dispose of this chemical down the drain or in general trash.[2]

Collect all waste containing NH-bis(PEG2-C2-Boc), including contaminated materials like

gloves and weighing papers, in a designated and properly labeled hazardous waste

container.[2]

Dispose of the chemical waste through a licensed professional waste disposal service in

accordance with local, state, and federal regulations.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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